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Compound of Interest

Compound Name: Einecs 286-867-8

Cat. No.: B15187385 Get Quote

For researchers, scientists, and drug development professionals, the precise identification of a

chemical substance is the bedrock of any investigation. However, in the realm of chemical

regulation, not all substances can be defined by a discrete chemical structure and a specific

IUPAC name. A case in point is the substance identified by the European Inventory of Existing

Commercial Chemical Substances (EINECS) number 286-867-8. An in-depth analysis reveals

that this identifier does not correspond to a single, well-defined molecule but rather to a

substance of Unknown or Variable composition, Complex reaction products or Biological

materials (UVCB).

The Nature of UVCB Substances
Under the European Union's REACH (Registration, Evaluation, Authorisation and Restriction of

Chemicals) regulation, substances are broadly categorized into two main groups: "well-defined

substances" and "UVCB substances".[1] Well-defined substances have a specified qualitative

and quantitative composition. In contrast, UVCB substances are characterized by having a

significant number of constituents, a composition that is largely unknown, and a high degree of

variability that is often unpredictable.[1][2] Due to this complexity, their identity is often defined

by their manufacturing process rather than a specific chemical formula.

The substance associated with EINECS 286-867-8 falls into this UVCB category. Descriptions

of this substance include "A scum formed on the surface of antimonial lead. Consists primarily

of sodium arsenate and sodium antimonate with some lead oxide and free caustic soda" and

"Slimes and Sludges, copper-lead ore roasting off gas scrubbing, arsenic-contg.". These
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descriptions highlight that EINECS 286-867-8 represents a complex mixture derived from

industrial processes, precluding the assignment of a single chemical structure or IUPAC name.

Implications for a Technical Guide
The UVCB nature of EINECS 286-867-8 presents a fundamental obstacle to the creation of a

detailed technical guide as requested. The core requirements of such a guide, including the

presentation of quantitative data in structured tables, detailed experimental protocols, and the

visualization of signaling pathways, are all predicated on the existence of a specific,

characterizable chemical entity.

Without a defined molecular structure, it is not possible to:

Source and compile consistent quantitative data: Physicochemical properties, toxicological

data, and pharmacokinetic parameters are all tied to a specific molecular entity. For a UVCB

substance, these properties would be highly variable and dependent on the specific batch

and manufacturing process.

Provide meaningful experimental protocols: Methodologies for synthesis, analysis, or

biological testing are designed for a specific compound. Protocols for a complex and variable

mixture would be non-standard and highly context-dependent.

Illustrate specific biological interactions: Signaling pathway diagrams depict the interaction of

a defined molecule with biological targets. For a complex mixture like EINECS 286-867-8,

the biological effects would be the result of the combined and potentially synergistic or

antagonistic actions of its many components, making a singular pathway representation

impossible.

In conclusion, while the EINECS number 286-867-8 serves as an identifier for regulatory

purposes under REACH, it does not denote a substance with a discrete chemical structure. As

a UVCB substance, its composition is inherently complex and variable, making it impossible to

provide a specific IUPAC name or the detailed technical and experimental information typically

associated with a well-defined chemical compound. Therefore, the creation of an in-depth

technical guide with the specified requirements is not feasible for this particular EINECS entry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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